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Compound of Interest

Compound Name:
2-Chloro-4-(2,3-

difluorophenyl)pyridine

Cat. No.: B8703592

Get Quote

A comprehensive search for the chemical entity corresponding to CAS number 1143578-39-5

has yielded no definitive identification. Without a confirmed chemical name, structure, or

associated scientific literature, it is not feasible to develop the requested detailed application

notes and scalable synthesis protocols.

The initial and subsequent targeted searches across chemical databases and scientific

literature have failed to retrieve any public information for CAS 1143578-39-5. This suggests

that the compound may fall into one of several categories:

A novel or recently registered substance: The information may not yet be widely

disseminated in public databases.

A proprietary compound: Details may be restricted as part of a patent or trade secret.

An erroneous or deprecated CAS number: The identifier may be incorrect or no longer in

use.
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The development of scalable chemical synthesis protocols is fundamentally dependent on a

thorough understanding of the target molecule's structure and reactivity. Key aspects that

inform the design of a synthesis, such as retrosynthetic analysis, choice of starting materials,

reaction conditions, and purification strategies, are all predicated on this foundational

knowledge.

To fulfill the user's request for detailed application notes and protocols, the following information

is essential:

Chemical Name: The systematic (IUPAC) or common name of the compound.

Chemical Structure: A 2D or 3D representation of the molecule, or a chemical structure file

format (e.g., MOL file, SMILES string).

Once the identity of CAS 1143578-39-5 is established, a thorough investigation into existing

synthetic methodologies can be conducted. This would involve a review of scientific journals

and patent literature to identify potential synthetic routes. The subsequent analysis would then

focus on evaluating these routes for scalability, considering factors such as:

Cost and availability of starting materials.

Reaction efficiency and yield.

Safety and environmental impact of reagents and solvents.

Robustness and reproducibility of the process.

Ease of purification and isolation of the final product.

Following this analysis, detailed protocols and application notes, complete with mechanistic

insights, process flow diagrams, and comprehensive referencing, could be generated to meet

the specified requirements for an audience of researchers and drug development

professionals.

At present, due to the inability to identify the target compound, no further progress can be

made on this topic. The user is advised to verify the CAS number and provide the
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corresponding chemical name or structure to enable the development of the requested

scientific content.

To cite this document: BenchChem. [Unidentified Target Compound: Scalable Synthesis of
CAS 1143578-39-5 Cannot Be Detailed]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8703592/docs#unidentified-target-compound-
scalable-synthesis-of-cas-1143578-39-5-cannot-be-detailed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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